Cas no 156824-51-0 (4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol)

4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenol is a versatile photoreactive compound widely used in photoaffinity labeling and crosslinking studies. Its key advantages include a highly reactive diazirine group, which forms covalent bonds with proximal molecules upon UV irradiation, enabling precise mapping of molecular interactions. The trifluoromethyl group enhances stability and reactivity, while the phenolic moiety allows for further functionalization or conjugation to biomolecules. This compound is particularly valuable in proteomics and chemical biology for investigating protein-ligand interactions, protein-protein interactions, and structural analysis. Its efficient crosslinking capability and compatibility with biological systems make it a preferred choice for advanced biochemical research applications.

4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol structure

156824-51-0 structure

Product Name:4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol

CAS No:156824-51-0

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:1335240

PubChem ID:10104287

Update Time:2025-06-08

4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
- 4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol
- 4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenol
- SCHEMBL6105719
- 4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenol
- TQP0891
- PHKPMDDDGUKFFT-UHFFFAOYSA-N
- TQP0872
- 3-(4-hydroxyphenyl)-3-trifluoromethyldiazirine
- EN300-1091686
- AT20415
- 156824-51-0
- A937192
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)7(12-13-7)5-1-3-6(14)4-2-5/h1-4,14H
- InChI Key： PHKPMDDDGUKFFT-UHFFFAOYSA-N
- SMILES： FC(C1(C2C=CC(=CC=2)O)N=N1)(F)F

Computed Properties

Exact Mass: 202.03545
Monoisotopic Mass: 202.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 45Å²

Experimental Properties

Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 242.3±50.0 ºC (760 Torr),
Flash Point: 100.3±30.1 ºC,
Solubility: Very slightly soluble (0.55 g/l) (25 º C),
PSA: 44.95

4-3-(trifluoromethyl)-3H-diazirin-3-ylphenol Pricemore >>

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